Cas no 2580189-09-7 (1-[(Benzyloxy)carbonyl]-2-[(4-hydroxyphenyl)methyl]pyrrolidine-2-carboxylic acid)

• Product Name: 1-[(Benzyloxy)carbonyl]-2-[(4-hydroxyphenyl)methyl]pyrrolidine-2-carboxylic acid
• CAS No: 2580189-09-7
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• CID: 5757301
• PubChem ID: 165895208
• Update Time: 2025-05-28

1-[(Benzyloxy)carbonyl]-2-[(4-hydroxyphenyl)methyl]pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580189-09-7
• EN300-27730393
• 1-[(benzyloxy)carbonyl]-2-[(4-hydroxyphenyl)methyl]pyrrolidine-2-carboxylic acid
• 1-[(Benzyloxy)carbonyl]-2-[(4-hydroxyphenyl)methyl]pyrrolidine-2-carboxylic acid

• Inchi： 1S/C20H21NO5/c22-17-9-7-15(8-10-17)13-20(18(23)24)11-4-12-21(20)19(25)26-14-16-5-2-1-3-6-16/h1-3,5-10,22H,4,11-14H2,(H,23,24)
• InChI Key： BTJIVSCGVZPUIF-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC(=CC=2)O)CCCN1C(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 355.14197277g/mol
• Monoisotopic Mass: 355.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 87.1Ų

Additional information on 1-[(Benzyloxy)carbonyl]-2-[(4-hydroxyphenyl)methyl]pyrrolidine-2-carboxylic acid

Comprehensive Overview of 1-[(Benzyloxy)carbonyl]-2-[(4-hydroxyphenyl)methyl]pyrrolidine-2-carboxylic acid (CAS No. 2580189-09-7)

1-[(Benzyloxy)carbonyl]-2-[(4-hydroxyphenyl)methyl]pyrrolidine-2-carboxylic acid (CAS No. 2580189-09-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience in scientific literature, belongs to the class of pyrrolidine derivatives, which are known for their versatile applications in drug discovery and development. The presence of both a benzyloxycarbonyl protecting group and a 4-hydroxyphenyl moiety makes this compound particularly interesting for researchers focusing on peptide synthesis and enzyme inhibition studies.

In recent years, the demand for pyrrolidine-based compounds has surged due to their role in designing protease inhibitors and neuroprotective agents. The structural uniqueness of 1-[(Benzyloxy)carbonyl]-2-[(4-hydroxyphenyl)methyl]pyrrolidine-2-carboxylic acid allows it to interact with biological targets, making it a candidate for studies related to Alzheimer's disease and inflammatory disorders. Researchers are particularly intrigued by its potential to modulate enzyme activity, a hot topic in the context of precision medicine and personalized therapeutics.

The synthesis of CAS No. 2580189-09-7 involves multi-step organic reactions, including carboxylation and benzyl protection, which are critical for maintaining the compound's stability during biochemical assays. Its hydroxyphenyl group also contributes to its solubility in polar solvents, a property highly valued in drug formulation. Given the rising interest in green chemistry, efforts are underway to optimize the synthesis of this compound using eco-friendly catalysts and reduced waste protocols.

From an industrial perspective, 1-[(Benzyloxy)carbonyl]-2-[(4-hydroxyphenyl)methyl]pyrrolidine-2-carboxylic acid is often discussed in forums focusing on high-value intermediates for APIs (Active Pharmaceutical Ingredients). Its compatibility with solid-phase peptide synthesis (SPPS) techniques has made it a staple in laboratories working on peptide-based therapeutics, a field experiencing exponential growth due to advancements in bioconjugation technologies.

Another area where this compound shines is in academic research. Universities and institutes frequently explore its applications in structure-activity relationship (SAR) studies, particularly for optimizing bioavailability and target selectivity. The compound's CAS No. 2580189-09-7 is often cited in patents related to small-molecule drugs, reflecting its commercial and scientific relevance. As the pharmaceutical industry shifts toward fragment-based drug design, derivatives of this compound are likely to play a pivotal role.

For those searching about pyrrolidine carboxylic acid derivatives or benzyl-protected amino acids, this compound serves as a prime example of how subtle structural modifications can lead to significant functional diversity. Its 4-hydroxyphenyl group, for instance, is a common motif in antioxidant research, linking it to studies on oxidative stress and aging. Such interdisciplinary connections make CAS No. 2580189-09-7 a recurring subject in both grant proposals and peer-reviewed journals.

In summary, 1-[(Benzyloxy)carbonyl]-2-[(4-hydroxyphenyl)methyl]pyrrolidine-2-carboxylic acid (CAS No. 2580189-09-7) is a multifaceted compound with broad implications in medicinal chemistry, biotechnology, and material science. Its unique structure and functional groups position it as a valuable tool for addressing some of the most pressing challenges in modern science, from drug resistance to sustainable synthesis. As research continues to evolve, this compound is poised to remain at the forefront of innovation.